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Compound of Interest

Compound Name: Saccharin-13C6

Cat. No.: B564788 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Saccharin-13C6, a stable isotope-labeled compound. The safety protocols for

Saccharin-13C6 are analogous to its unlabeled counterpart, as the Carbon-13 isotope is non-

radioactive and does not alter the chemical properties of the molecule.[1]

Hazard Identification and Safety Precautions
Saccharin and its salts are not classified as hazardous substances.[2][3] However, as with any

chemical, prudent laboratory practices should be followed to minimize exposure. The primary

concerns are mechanical irritation from dust particles.

Potential Hazards:

Eye Contact: May cause irritation.[3][4]

Skin Contact: Low hazard, but may cause irritation with prolonged contact.

Inhalation: Inhalation of dust may cause respiratory tract irritation.

Ingestion: The toxicological properties have not been fully investigated, but it is considered to

have low acute toxicity.

Personal Protective Equipment (PPE)
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The following PPE is recommended to ensure the safe handling of Saccharin-13C6.

PPE Category Recommended Equipment Specifications

Eye and Face Protection
Safety glasses with side

shields or goggles

Should comply with EN 166 or

OSHA 29 CFR 1910.133

standards.

Hand Protection Nitrile rubber gloves Inspect gloves prior to use.

Skin and Body Protection Laboratory coat
Standard lab coat to prevent

skin contact.

Respiratory Protection
Dust mask/particulate

respirator

Recommended when handling

large quantities or if dust

generation is likely.

Operational Plan for Safe Handling
A systematic approach to handling Saccharin-13C6 from receipt to use will minimize the risk of

exposure and contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a cool, dry, and well-ventilated area in a tightly closed container.

2. Weighing and Aliquoting:

Handle in a well-ventilated area. For procedures that may generate dust, use a chemical

fume hood or a balance enclosure.

Avoid the formation of dust during handling.

3. Experimental Use:

When preparing solutions, add the solid to the solvent to minimize dust becoming airborne.
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Wash hands thoroughly after handling.

First Aid Measures
In case of accidental exposure, follow these first aid procedures.

Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Skin Contact Wash off with soap and plenty of water.

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.

Ingestion
Rinse mouth with water. Never give anything by

mouth to an unconscious person.

Disposal Plan
Saccharin and its salts have been removed from the EPA's list of hazardous wastes. Therefore,

Saccharin-13C6 can be disposed of as a non-hazardous chemical waste.

Disposal Steps:

Waste Characterization: Confirm that the waste does not contain any other hazardous

materials.

Containerization: Collect solid waste in a labeled, sealed container.

Disposal: Dispose of the waste in accordance with local, state, and federal regulations for

non-hazardous chemical waste. This may involve disposal in the regular laboratory trash if

permitted by institutional guidelines.
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The following tables summarize key quantitative data for Saccharin, which is applicable to

Saccharin-13C6.

Physical and Chemical Properties

Property Value

Appearance White crystalline solid

Molar Mass 183.18 g/mol

Melting Point
228.8 to 229.7 °C (443.8 to 445.5 °F; 501.9 to

502.8 K)

Solubility in Water 1 g per 290 mL

Toxicological Data (for Sodium Saccharin)

Test Species Route Value

LD50 Rat Oral 14,200 mg/kg

LD50 Mouse Oral 17,500 mg/kg
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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